Cas no 2228187-29-7 (2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2228187-29-7
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6190942
• PubChem ID: 165780750
• Update Time: 2025-08-05

2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol
• 2,4-difluoro-6-[(3-methylazetidin-3-yl)oxy]phenol
• EN300-1999345
• 2228187-29-7

• Inchi： 1S/C10H11F2NO2/c1-10(4-13-5-10)15-8-3-6(11)2-7(12)9(8)14/h2-3,13-14H,4-5H2,1H3
• InChI Key： XITSUTXSNWCBOP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)OC1(C)CNC1)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol

2,4-Difluoro-6-(3-methylazetidin-3-yl)oxyphenol

2,4-Difluoro-6-(3-methylazetidin-3-yl)oxyphenol is a highly specialized organic compound with the CAS number 2228187-29-7. This compound belongs to the class of phenolic compounds and is characterized by its unique structural features, including two fluorine atoms at the 2 and 4 positions of the phenol ring and a substituted azetidine group at the 6 position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and ring-closing reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are particularly significant for applications requiring high-purity compounds, such as in pharmaceuticals and agrochemicals.

One of the most notable applications of this compound is in the field of drug discovery. The phenolic group and fluorine atoms in 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol provide excellent opportunities for bioisosteric replacements, enabling researchers to design molecules with enhanced pharmacokinetic properties. For instance, studies have shown that this compound can serve as a lead structure for developing antimicrobial agents, particularly targeting resistant bacterial strains. The azetidine ring contributes to the molecule's ability to interact with specific protein targets, making it a promising candidate for enzyme inhibition studies.

In addition to its role in drug discovery, 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol has also found applications in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent research has explored its potential as a component in polymer blends, where it enhances the thermal stability and mechanical properties of the resulting materials.

The environmental impact of this compound is another area of active research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary findings suggest that under certain conditions, 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol undergoes rapid microbial degradation, reducing its environmental persistence. However, further investigations are required to fully characterize its environmental fate and risks.

From a manufacturing standpoint, the production of 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol requires stringent quality control measures to ensure consistency and safety. Modern manufacturing techniques incorporate advanced purification methods, such as chromatography and crystallization, to achieve high-purity products. These methods are critical for maintaining the compound's integrity during downstream processing.

In summary, 2,4-difluoro-6-(3-methylazetidin-3-yl)oxyphenol (CAS No: 2228187-29-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, material science, and environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.